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Compound of Interest

Compound Name: 1,10-Undecadiene

Cat. No.: B077067 Get Quote

Introduction

Poly(1,10-undecadiene) is a semi-crystalline polyolefin synthesized via Acyclic Diene

Metathesis (ADMET) polymerization of 1,10-undecadiene.[1] This polymer is of interest for

various applications, including as a model for polyethylene and in the development of novel

biomaterials and elastomers. Its properties are highly dependent on its molecular structure,

molecular weight distribution, and thermal characteristics. Accurate and thorough

characterization is therefore critical for quality control, material development, and ensuring

performance for its intended application.

This document provides detailed application notes and experimental protocols for the primary

analytical techniques used to characterize poly(1,10-undecadiene).
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Dissolve Polymer
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Analyze Structure
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DSC Analysis
TGA Analysis

Load Sample &
Reference Pans

Run Heat-Cool-Heat
Cycle
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Load Sample Pan

Heat to 600°C
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Determine Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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